Maltitol

• IUPAC Name: (2S,3R,4R,5R)-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexane-1,2,3,5,6-pentol
• InChI: InChI=1S/C12H24O11/c13-1-4(16)7(18)11(5(17)2-14)23-12-10(21)9(20)8(19)6(3-15)22-12/h4-21H,1-3H2/t4-,5+,6+,7+,8+,9-,10+,11+,12+/m0/s1
• InChI Key: VQHSOMBJVWLPSR-WUJBLJFYSA-N
• Canonical SMILES: C(C1C(C(C(C(O1)OC(C(CO)O)C(C(CO)O)O)O)O)O)O
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@H]([C@@H](CO)O)[C@@H]([C@H](CO)O)O)O)O)O)O
• Molecular Formula: C12H24O11
• DSSTOX Substance ID: DTXSID0044444
• Molecular Weight: 344.31 g/mol
• Physical Description: White crystalline powder, Solid
• Solubility: Very soluble in water, slightly soluble in ethanol
• Mechanism of Action: ... Reports from authoritative bodies and reviews indicates that the decrease in pH in plaque as a consequence of metabolic acid production by saccharolytic bacteria when exposed to fermentable carbohydrates (i.e. sugars and starches) may promote demineralization and prevent remineralization of the hydroxyapatite crystals. Tooth hydroxyapatite crystals are very resistant to dissolution at neutral pH, but their solubility drastically increases as pH drops. Typically, the critical pH for dental enamel is around 5.5. ... Demineralization of tooth tissues can also occur as a result of consumption of dietary acids in foods or beverages, and that frequent consumption can lead to dental erosion. Xylitol, sorbitol, mannitol, maltitol, lactitol, isomalt, erythritol, D-tagatose, isomaltulose, sucralose and polydextrose are slowly metabolized by bacteria in the mouth. The rate and amount of acid production from these food constituents is significantly less than that from sucrose. ... Xylitol, sorbitol, mannitol, maltitol, lactitol, isomalt, erythritol, D-tagatose, isomaltulose, sucralose and polydextrose do not promote dental caries because they do not lower plaque pH to the level associated with enamel demineralization. ... A cause and effect relationship has been established between the consumption of sugar-containing foods/drinks at an exposure frequency of four times daily or more and an increased tooth demineralization, and that the consumption of foods/drinks containing xylitol, sorbitol, mannitol, maltitol, lactitol, isomalt, erythritol, D-tagatose, isomaltulose, sucralose or polydextrose, instead of sugar in sugar-containing foods/drinks, may maintain tooth mineralization by decreasing tooth demineralization compared with sugar-containing foods, provided that such foods/drinks do not lead to dental erosion., The food constituents xylitol, sorbitol, mannitol, maltitol, lactitol, isomalt, erythritol, D-tagatose, isomaltulose, sucralose or polydextrose resulted in reduced post-prandial blood glucose (or insulinemic) responses compared with sugars on a weight by weight basis owing to their reduced/delayed digestion/absorption and/or to a decrease in the amount of available carbohydrates, and that the consumption of foods/drinks in which xylitol, sorbitol, mannitol, maltitol, lactitol, isomalt, erythritol, D-tagatose, isomaltulose, sucralose or polydextrose replaced sugars induced lower post-prandial glycemic and insulinemic responses than sugar-containing foods/drinks. ... A cause and effect relationship has been established between the consumption of foods/drinks containing xylitol, sorbitol, mannitol, maltitol, lactitol, isomalt, erythritol, D-tagatose, isomaltulose, sucralose or polydextrose instead of sugar and reduction in post-prandial blood glucose responses (without disproportionally increasing post-prandial insulinemic responses) as compared to sugar-containing foods/drinks.
• Color/Form: White powder
• CAS RN: 585-88-6
• Melting Point: 148 to 151 °C, 146-147 °C, 147 - 153 °C

Description

Maltitol (C₁₂H₂₄O₁₁), also known as 4-O-α-glucopyranosyl-D-sorbitol, belongs to the polyols family. It is a hygroscopic non-reducing sugar and a disaccharide polyol. Maltitol has gained prominence as an alternative sweetener to sucrose due to its approximately 75–90% sweetness compared to sucrose and similar properties.

2.

Synthesis Analysis

Maltitol can be synthesized through the hydrogenation of maltose. During this process, two glucose molecules combine, and one of them undergoes reduction to form maltitol. The resulting compound has a structure resembling that of sucrose but with a reduced calorie content.

3.

Molecular Structure Analysis

The molecular formula of maltitol is C₁₂H₂₄O₁₁. It consists of a sorbitol molecule (a sugar alcohol) linked to a glucose molecule via a glycosidic bond. The structure of maltitol is similar to that of sucrose, except for the absence of a reducing end.

4.

Chemical Reactions Analysis

Maltitol can undergo various chemical reactions, including hydrolysis, oxidation, and esterification. Its hydrolysis yields glucose and sorbitol. Additionally, maltitol can participate in Maillard reactions, leading to browning and flavor development in food products.

6.

Physical And Chemical Properties Analysis

• Viscosity : It exhibits high viscosity in aqueous solutions.

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Scientific Research Applications

Food Industry

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Sweetener

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Metabolism

Maltitol’s metabolism is an important aspect of its application. . .

Analytical Determination

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Health Impacts

Maltitol’s impacts on human health are significant. . .

Future Role in Food Industry

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Safety and Hazards

Future Directions

Maltitol’s role in the food industry is likely to grow as processors seek alternative sweeteners without compromising health.

Mechanism of Action

Target of Action

Maltitol primarily targets the human digestive system . It is used as a low-calorie sweetener, humectant, thickening agent, and texturizer in various food products such as candies, chocolates, baked goods, ice creams, chewing gums, and pan-coated tablets .

Mode of Action

Maltitol interacts with its targets by replacing sucrose in food products, providing sweetness without the associated calories and dental risks . It is only partially absorbed in the proximal intestine and enters the lower intestine and colon . During digestion, maltitol is split into sorbitol and glucose in the intestines; the glucose gets absorbed, but the sorbitol is only partially absorbed .

Biochemical Pathways

The metabolism of maltitol follows a known pathway . Any remaining maltitol that hasn’t been broken down is fermented by bacteria in the large intestine . This results in a slower rise in blood sugar and insulin levels than with glucose and sucrose .

Pharmacokinetics

It is known that maltitol is only partially absorbed in the intestines, and the unabsorbed portion is metabolized by bacteria in the large intestine .

Result of Action

The molecular and cellular effects of maltitol’s action include providing sweetness without contributing to tooth decay or significantly raising blood glucose and insulin levels .

Action Environment

Environmental factors can influence the action of maltitol. For instance, the use of maltitol and xylitol as bulking agents in food products like chocolate has been investigated, showing that these polyols can provide low-calorie options without undesirable rheological effects .